Cas no 1073182-74-7 (6-Chloro-2-iodo-4-methylpyridin-3-amine)

• Product Name: 6-Chloro-2-iodo-4-methylpyridin-3-amine
• CAS No: 1073182-74-7
• MF: C₆H₆ClIN₂
• MW: 268.482712268829
• MDL: MFCD30478217
• CID: 4760669
• PubChem ID: 59355267
• Update Time: 2025-10-29

6-Chloro-2-iodo-4-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-iodo-4-methylpyridin-3-amine
• 6-Chloro-2-iodo-4-methyl-pyridin-3-ylamine
• AMY17514
• 3-amino-6-chloro-2-iodo-4-methylpyridine
• WS-01981
• SCHEMBL535654
• CS-0147208
• 1073182-74-7
• IOUXPZAGBJPWRP-UHFFFAOYSA-N
• DB-100534
• EN300-6762412
• AT13761
• MFCD30478217
• 6-Chloro-2-iodo-4-methylpyridin-3-amine

• MDL： MFCD30478217
• Inchi： 1S/C6H6ClIN2/c1-3-2-4(7)10-6(8)5(3)9/h2H,9H2,1H3
• InChI Key： IOUXPZAGBJPWRP-UHFFFAOYSA-N
• SMILES： IC1C(=C(C)C=C(N=1)Cl)N

Computed Properties

• Exact Mass: 267.92642g/mol
• Monoisotopic Mass: 267.92642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9

Additional information on 6-Chloro-2-iodo-4-methylpyridin-3-amine

Recent Advances in the Study of 6-Chloro-2-iodo-4-methylpyridin-3-amine (CAS: 1073182-74-7)

The compound 6-Chloro-2-iodo-4-methylpyridin-3-amine (CAS: 1073182-74-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic amine, characterized by its chloro, iodo, and methyl substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the construction of kinase inhibitors, antimicrobial agents, and other therapeutic compounds, highlighting its importance in modern pharmaceutical research.

One of the key areas of investigation has been the role of 6-Chloro-2-iodo-4-methylpyridin-3-amine in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases. Researchers have utilized this compound as a building block to develop novel inhibitors with improved selectivity and potency. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a series of pyridine-based inhibitors targeting the JAK-STAT pathway, showing promising results in preclinical models of rheumatoid arthritis.

In addition to its applications in kinase inhibition, 6-Chloro-2-iodo-4-methylpyridin-3-amine has been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of derivatives of this compound, which exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the compound's potential as a scaffold for developing new antibiotics to address the growing challenge of antimicrobial resistance.

The synthetic versatility of 6-Chloro-2-iodo-4-methylpyridin-3-amine has also been a focus of recent research. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have enabled the efficient functionalization of this compound, allowing for the rapid generation of diverse libraries of derivatives. A 2022 publication in Organic Letters detailed a novel approach to Suzuki-Miyaura coupling using this compound, achieving high yields and excellent regioselectivity, which could streamline the development of new drug candidates.

Despite these promising developments, challenges remain in the optimization of 6-Chloro-2-iodo-4-methylpyridin-3-amine-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed in future studies. However, the compound's unique structural features and demonstrated biological activities make it a valuable tool in the ongoing quest for innovative treatments. Continued research into its applications and mechanisms of action is expected to yield further breakthroughs in the coming years.

In conclusion, 6-Chloro-2-iodo-4-methylpyridin-3-amine (CAS: 1073182-74-7) represents a promising scaffold in medicinal chemistry, with recent studies underscoring its potential in kinase inhibition, antimicrobial therapy, and synthetic methodology. As researchers continue to explore its properties and applications, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.